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(2-Amino-5-
Compound Name:
bromophenyl)methanol

Cat. No.: B151039

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Amino-5-bromophenyl)methanol, a substituted aromatic alcohol, serves as a valuable
building block in synthetic organic and medicinal chemistry. Its bifunctional nature, possessing
both an amino and a hydroxyl group, coupled with the presence of a bromine atom, allows for
diverse chemical modifications. This makes it a key intermediate in the synthesis of various
heterocyclic compounds and complex molecular scaffolds with potential therapeutic
applications. This technical guide provides a comprehensive overview of the known physical
and chemical properties of (2-Amino-5-bromophenyl)methanol, detailed experimental
protocols for its characterization, and its application in the synthesis of bioactive molecules.

Core Physical and Chemical Properties

The physical and chemical properties of (2-Amino-5-bromophenyl)methanol are crucial for its
handling, storage, and application in chemical synthesis. A summary of these properties is
presented in the table below.
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Property Value Source(s)
IUPAC Name (2-Amino-5-

bromophenyl)methanol
CAS Number 20712-12-3 [1]
Molecular Formula C7HsBrNO [1]
Molecular Weight 202.05 g/mol [1]
Appearance Light brown to brown solid [1]
Melting Point 112-113 °C [1]
Boiling Point 344.2+42.0 °C (Predicted)
Solubility Data not available

13.99+0.10 (Predicted, acidic -

Ka
P alcohol)
LogP 1.5236 (Predicted)
Purity Typically =98% [1]

Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of the physical
and chemical properties of a compound. The following sections outline standard protocols for
key analytical techniques.

Synthesis of (2-Amino-5-bromophenyl)methanol

A common synthetic route to (2-Amino-5-bromophenyl)methanol involves the reduction of 2-
amino-5-bromobenzoic acid.

Procedure:

 In areaction vessel under an inert atmosphere (e.g., nitrogen or argon), suspend 2-amino-5-
bromobenzoic acid in anhydrous tetrahydrofuran (THF).
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Cool the suspension in an ice bath.

Slowly add a solution of a suitable reducing agent, such as borane-THF complex, to the
cooled suspension with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

Upon completion, carefully quench the reaction by the slow addition of water, while
maintaining cooling with an ice bath.

Extract the product into an organic solvent, such as ethyl acetate.
Wash the organic layer sequentially with water and brine.
Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSQOa).

Filter off the drying agent and concentrate the organic solution under reduced pressure to
yield the crude product.

Purify the crude product by a suitable method, such as recrystallization or column
chromatography, to obtain pure (2-Amino-5-bromophenyl)methanol.
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External Signals

Therapeutic Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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